Cas no 1516881-22-3 ((2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one)

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one structure
1516881-22-3 structure
Product Name:(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
CAS No:1516881-22-3
MF:C27H24O11
MW:524.472868919373
CID:5616140
Update Time:2024-02-03

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C27H24O11/c1-12(28)35-11-22-26(13-3-5-16(30)19(7-13)34-2)37-18-6-4-14(8-20(18)36-22)27-25(33)24(32)23-17(31)9-15(29)10-21(23)38-27/h3-10,22,25-27,29-31,33H,11H2,1-2H3/t22-,25-,26-,27+/m0/s1
    • InChI Key: NWQYNFZSVPVSTM-DQTXXJETSA-N
    • SMILES: [C@H]1(C2=CC=C3O[C@@H](C4=CC=C(O)C(OC)=C4)[C@H](COC(C)=O)OC3=C2)OC2=CC(O)=CC(O)=C2C(=O)[C@@H]1O

Experimental Properties

  • Density: 1.477±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 775.7±60.0 °C(Predicted)
  • pka: 7.39±0.60(Predicted)

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Production Method

Production Method 1

Reaction Conditions
1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C
Reference
Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture
By Gazak, Radek et al, Process Biochemistry (Oxford, 2013, 48(1), 184-189

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Raw materials

(2R,3R)-2-[(2S,3S)-3-[(Acetyloxy)methyl]-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one Preparation Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm